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Compound of Interest

Compound Name: Potassium hexafluorotantalate
CAS No.: 20137-53-5
Cat. No.: B3040435
Get Quote
. J

Executive Summary & Nomenclature Clarification

Critical Distinction: In the context of drug development and materials science, "Potassium
Hexafluorotantalate” is often a nomenclature ambiguity. The commercially dominant species
used in tantalum metallurgy and fluoride chemistry is Potassium Heptafluorotantalate (

, CAS 16924-00-8).[1][2][3]
True Potassium Hexafluorotantalate (

) exists primarily in high-concentration hydrofluoric acid environments.[4] However, upon
exposure to moisture or physiological pH, both species behave similarly: they are potent
fluoride sources that hydrolyze to release Hydrofluoric Acid (HF).

This guide analyzes the safety profile of the Potassium Fluorotantalate family, using

as the primary toxicological proxy due to its prevalence, while addressing the specific
stoichiometry of the hexa- variant.
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Potassium Potassium
Property Heptafluorotantalate Hexafluorotantalate
(Standard) (Variant)
Formula
CAS Number 16924-00-8 Rare/Situational
Primary Hazard Acute Toxicity & HF Release Acute Toxicity & HF Release
State White Crystalline Solid White Crystalline Solid

Physicochemical Profile & Stability

Understanding the stability of

is the first line of defense. Unlike stable alkali salts (e.g., NaCl), fluorotantalates are
coordination complexes that are susceptible to hydrolysis.

Hydrolysis Mechanism

The primary safety concern is not the salt itself, but its reaction with water. In the presence of
moisture or gastric acid (pH < 2), the complex anion destabilizes.

The Hydrolytic Cascade:
o Dissociation: The salt dissolves, releasing potassium ions and the fluorotantalate anion.
» Acid Hydrolysis: In acidic environments (stomach), the fluoride ligands are protonated.

o HF Release: This releases free Hydrofluoric Acid (HF), which is systemically toxic.
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Figure 1: The hydrolysis pathway of fluorotantalates. Note that the generation of HF is the
critical toxicological event.[5]

Quantitative Physical Data

Value (Approx for
Parameter Relevance to Safety
)
. Can be mistaken for benign
Appearance White needles/powder
salts.[5]
High thermal stability, but
Melting Point ~720°C (Decomposes) releases
/HF fumes if overheated.[5]
Heavy dust; settles quickly but
Density 4.56 g/mL poses inhalation risk if

aerosolized.[5]

) Do not wash spills with hot
N Soluble in hot water; )
Solubility water; increases HF vapor
hydrolyzes.[5]
pressure.

Hazard Characterization (GHS)

Based on authoritative data for the fluorotantalate family (CAS 16924-00-8), the following GHS
classifications apply.
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Signal Word:DANGER

e H301: Toxic if swallowed.[6]

H311: Toxic in contact with skin.

H331: Toxic if inhaled.

H314/H318: Causes severe skin burns and eye damage (due to HF formation).

H335: May cause respiratory irritation.[6][7]

The "Hidden" Fluoride Hazard

Standard SDSs often list "Irritation” but fail to emphasize Systemic Fluorosis.
e Mechanism: Fluoride ions (

) released from the tantalum complex penetrate tissue deeply.

e Calcium Scavenging:

binds with serum calcium (

) to form insoluble

e Result: Hypocalcemia (low blood calcium), leading to tetany, cardiac arrhythmia, and
potential cardiac arrest.

Occupational Hygiene & Exposure Control

Expert Insight: Standard nitrile gloves are often insufficient for prolonged exposure to fluoride-
releasing salts in solution.

Personal Protective Equipment (PPE) Matrix
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Component Recommendation Technical Rationale
Fluoride ions can permeate
Neoprene or Double-layered thin nitrile over time.[5]
Gloves

Nitrile (Thick)

Neoprene offers superior

resistance to HF byproducts.

Respiratory

P3/N100 HEPA Filter

Dust is heavy and toxic.[5] If
acid is present, a Type B
(Inorganic Gas) cartridge is

required to capture HF vapors.

Tight-sealing Goggles + Face

Dust is corrosive to the cornea.

[5] Safety glasses are

Eye/Face i ] o ]
Shield insufficient due to potential for
airborne particulate entry.
] ] Prevent skin contact.[5]
) Tyvek® or chemically resistant ] o
Clothing Fluoride absorption is

apron

transdermal.

Engineering Controls

e Local Exhaust Ventilation (LEV): Mandatory. Velocity at face > 100 fpm.

» No Glassware for Solutions: If dissolving in acid, use PTFE (Teflon) or Polypropylene

containers. HF attacks glass, leading to vessel failure.

Emergency Response Protocols

Self-Validating Protocol: The presence of Calcium Gluconate gel is the "Go/No-Go" check for

working with this compound. If the gel is not physically present on the bench, the experiment

must not proceed.

First Aid Decision Tree

Immediate action is required to prevent deep tissue necrosis and systemic toxicity.
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Exposure Incident
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Figure 2: Emergency response workflow. Note the specific requirement for Calcium Gluconate
on skin exposures.[5]

Spill Management

+ Evacuate: Clear the area of non-essential personnel.
e PPE: Don full PPE (Neoprene gloves, respirator).

» Neutralization: Do not use water initially (spreads the fluoride). Cover spill with a mixture of
Soda Ash (
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) and Slaked Lime (

).

o Why Lime? The Calcium binds the Fluoride (
), rendering it insoluble and less toxic.

o Disposal: Collect as hazardous chemical waste (Toxic/Inorganic).

Toxicological Mechanisms

The toxicity of Potassium Hexafluorotantalate is biphasic:

o Tantalum Toxicity: Generally low, but tantalum compounds can cause pneumoconiosis upon
chronic inhalation.

» Fluoride Toxicity (Acute): The dominant hazard.
o LD50 (Oral, Rat): ~110 mg/kg (Data for
)[4]
o Target Organs: Bones (fluorosis), Kidneys (nephrotoxicity), Heart (electrolyte imbalance).

In Drug Development: If this compound is used as a precursor for tantalum-based
nanoparticles or contrast agents, researchers must ensure complete removal of fluoride ions
from the final product. Residual fluoride is highly cytotoxic and will confound cell viability
assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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